Cas no 2161209-08-9 (1-methyl-5-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-methyl-5-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde
• CAS No: 2161209-08-9
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 6448043
• PubChem ID: 165519886
• Update Time: 2025-05-20

1-methyl-5-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde
• EN300-1292173
• 1-methyl-5-[3-(propan-2-yl)-1H-pyrazol-1-yl]-1H-pyrazole-4-carbaldehyde
• 2161209-08-9

• Inchi： 1S/C11H14N4O/c1-8(2)10-4-5-15(13-10)11-9(7-16)6-12-14(11)3/h4-8H,1-3H3
• InChI Key： VRJOGVJSHXRGNA-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C)C=1N1C=CC(C(C)C)=N1

Computed Properties

• Exact Mass: 218.11676108g/mol
• Monoisotopic Mass: 218.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 52.7Ų

Additional information on 1-methyl-5-3-(propan-2-yl)-1H-pyrazol-1-yl-1H-pyrazole-4-carbaldehyde

Introduction to 1-Methyl-5-(3-(propan-2-yl)-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde (CAS No. 2161209-08-9)

1-Methyl-5-(3-(propan-2-yl)-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde, with the CAS number 2161209-08-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound make it a promising candidate for various therapeutic applications.

The molecular structure of 1-methyl-5-(3-(propan-2-yl)-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde consists of a pyrazole ring substituted with a methyl group at the 1-position and a 3-(propan-2-yl)-1H-pyrazol-1-yl group at the 5-position. The presence of the aldehyde functional group at the 4-position adds to its reactivity and potential for forming derivatives through various chemical reactions. This structural complexity provides a foundation for its multifaceted biological activities.

Recent studies have highlighted the potential of 1-methyl-5-(3-(propan-2-yl)-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of key signaling pathways, including NF-kB and MAPK, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 1-methyl-5-(3-(propan-2-yl)-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde has also shown promise in cancer research. A study in the European Journal of Medicinal Chemistry reported that this compound possesses significant anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer cells. The mechanism underlying its anti-cancer effects is thought to involve the induction of apoptosis and cell cycle arrest, as well as the inhibition of angiogenesis.

The versatility of 1-methyl-5-(3-(propan-2-yl)-1H-pyrazol-1-yl)-1H-pyrazole-4-carbaldehyde extends to its potential use as a scaffold for drug discovery. The aldehyde functional group can be readily modified through various chemical reactions to generate a range of derivatives with enhanced biological activities. For instance, researchers have synthesized amide derivatives by reacting the aldehyde with primary amines, resulting in compounds with improved pharmacokinetic properties and reduced toxicity.

In addition to its therapeutic applications, 1-methyl-5-(3-(propan-2-yl)-1H-pyrazol-1-y l)-1H-pyrazole -4-carbaldehyde has been explored for its potential as a probe molecule in biochemical assays. Its unique structural features make it suitable for use in high-throughput screening (HTS) platforms to identify novel targets and pathways involved in disease processes. This application has significant implications for drug discovery and development, as it can accelerate the identification of lead compounds with high therapeutic potential.

The synthesis of 1-methyl -5 -(3 -(propan -2 - yl ) - 1 H -pyrazol - 1 yl ) - 1 H -pyrazole - 4 -carbaldehyde has been optimized using modern synthetic methods, ensuring high yields and purity. A typical synthetic route involves the condensation of an appropriate pyrazole derivative with an aldehyde precursor in the presence of a suitable catalyst. The resulting product is then purified using techniques such as column chromatography or recrystallization to obtain the final compound.

The physical and chemical properties of 1-methyl -5 -(3 -(propan -2 - yl ) - 1 H -pyrazol - 1 yl ) - 1 H -pyrazole - 4 -carbaldehyde have been extensively characterized. It is a white crystalline solid with a melting point ranging from 85°C to 87°C. The compound is soluble in common organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), making it suitable for use in various experimental settings.

In conclusion, 1-methyl -5 -(3 -(propan -2 - yl ) - 1 H -pyrazol - 1 yl ) - 1 H -pyrazole - 4 -carbaldehyde (CAS No. 2161209 -08 -9) is a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potent anti-inflammatory and anti-cancer properties, make it an attractive candidate for further investigation and development as a therapeutic agent.